Cas no 1803827-71-5 (2,4-Difluoro-6-nitrophenylacetic acid)

2,4-Difluoro-6-nitrophenylacetic acid structure
1803827-71-5 structure
Product Name:2,4-Difluoro-6-nitrophenylacetic acid
CAS No:1803827-71-5
MF:C8H5F2NO4
MW:217.126409292221
CID:4706024
Update Time:2023-08-15

2,4-Difluoro-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluoro-6-nitrophenylacetic acid
    • Inchi: 1S/C8H5F2NO4/c9-4-1-6(10)5(3-8(12)13)7(2-4)11(14)15/h1-2H,3H2,(H,12,13)
    • InChI Key: UTXSTHWOIIXBBT-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Topological Polar Surface Area: 83.1
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